Cas no 303148-48-3 (2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid)

• Product Name: 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 303148-48-3
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD00202110
• CID: 299433
• PubChem ID: 2766760
• Update Time: 2025-05-22

2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-aceticacid, a,a-dimethyl-
• 2-methyl-2-(1,2,4-triazol-1-yl)propanoic acid
• 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid
• 2-methyl-2-(1,2,4-triazolyl)propanoic acid
• methyltriazolylpropanoicacid

• MDL： MFCD00202110
• Inchi： 1S/C6H9N3O2/c1-6(2,5(10)11)9-4-7-3-8-9/h3-4H,1-2H3,(H,10,11)
• InChI Key： XCYWDFDMXREMCT-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 155.06900
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.3
• Melting Point: 147-150°
• Boiling Point: 343.5°Cat760mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.579
• PSA: 68.01000
• LogP: 0.09780

2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid

Comprehensive Overview of 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid (CAS No. 303148-48-3)

2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid (CAS No. 303148-48-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique triazole and carboxylic acid functional groups, exhibits versatile chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a methyl group and a 1,2,4-triazole ring, contributes to its stability and reactivity, which are critical for applications in drug discovery and crop protection.

In recent years, the demand for triazole-containing compounds has surged due to their broad-spectrum biological activities. Researchers and industry professionals frequently search for terms like "triazole derivatives in medicine" or "2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid uses", reflecting the growing interest in this compound. Its potential as a building block for antifungal agents and plant growth regulators aligns with current trends in sustainable agriculture and healthcare innovation.

The synthesis of 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid involves multi-step organic reactions, often starting from readily available precursors like methyl acrylate and 1,2,4-triazole. Optimizing its production process is a hot topic, with queries such as "efficient synthesis of triazole carboxylic acids" trending in scientific forums. The compound's purity and yield are crucial for its application in high-value industries, driving advancements in green chemistry and catalytic methods.

From a pharmacological perspective, 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid is explored for its role in designing enzyme inhibitors. Its ability to interact with biological targets, such as cytochrome P450 enzymes, makes it a candidate for developing treatments for metabolic disorders. Searches like "triazole-based drug candidates 2024" highlight its relevance in modern therapeutics. Additionally, its agrochemical applications, particularly in pesticide formulation, address global concerns about food security and crop resilience.

Environmental and safety profiles of 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid are also under scrutiny, with regulatory bodies emphasizing eco-friendly alternatives. Questions like "biodegradability of triazole compounds" are increasingly common, reflecting a shift toward sustainable chemistry. The compound's low toxicity and compatibility with biodegradation pathways enhance its appeal for industrial adoption.

In conclusion, 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid (CAS No. 303148-48-3) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with rising interest in triazole chemistry, position it as a compound of significant scientific and commercial value. As research progresses, its role in addressing challenges in healthcare and agriculture will likely expand, solidifying its importance in the chemical industry.